Cas no 1443040-31-0 (Phaeocaulisin E)

• Product Name: Phaeocaulisin E
• CAS No: 1443040-31-0
• MF: C₁₅H₂₄O₃
• MW: 252.35
• CID: 5146506
• PubChem ID: 14633000
• Update Time: 2026-03-03

Phaeocaulisin E Chemical and Physical Properties

Names and Identifiers

• Phaeocaulisin E
• HY-N11570
• CHEMBL2386504
• 1443040-31-0
• CS-0649788
• E87159
• (3S,3aS,8S,8aR)-3,8-dihydroxy-3,8-dimethyl-5-propan-2-ylidene-1,2,3a,4,7,8a-hexahydroazulen-6-one
• DA-56779

• Inchi： 1S/C15H24O3/c1-9(2)10-7-12-11(5-6-14(12,3)17)15(4,18)8-13(10)16/h11-12,17-18H,5-8H2,1-4H3/t11-,12+,14+,15+/m1/s1
• InChI Key： TXIKNNOOLCGADE-DHMWGJHJSA-N
• SMILES： C(=C1/C[C@@]2([H])[C@@]([C@@](CC/1=O)(C)O)([H])CC[C@@]2(O)C)(\C)/C

Computed Properties

• Exact Mass: 252.17254462g/mol
• Monoisotopic Mass: 252.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes

Additional information on Phaeocaulisin E

Phaeocaulisin E (CAS No. 1443040-31-0): An Overview of Its Properties and Applications in Biomedical Research

Phaeocaulisin E (CAS No. 1443040-31-0) is a natural product isolated from the marine sponge Phaeocaulis sp.. This compound has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This overview aims to provide a comprehensive understanding of Phaeocaulisin E, including its chemical properties, biological activities, and recent advancements in its research and applications.

Chemical Structure and Properties

Phaeocaulisin E is a sesquiterpene quinone with a molecular formula of C₂₀H₂₈O₆. Its molecular weight is 364.43 g/mol. The compound features a complex structure with multiple functional groups, including hydroxyl, carbonyl, and quinone moieties. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of these groups also suggests potential interactions with various biological targets, making Phaeocaulisin E an interesting subject for further investigation.

Biological Activities

Phaeocaulisin E has been studied for its diverse biological activities, including anti-inflammatory, antioxidant, and cytotoxic properties. Recent research has highlighted its potential as a lead compound in the development of new therapeutic agents. For instance, a study published in the Journal of Natural Products demonstrated that Phaeocaulisin E exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages.

In addition to its anti-inflammatory properties, Phaeocaulisin E has shown potent antioxidant activity. A study conducted by researchers at the University of California, Santa Barbara, found that Phaeocaulisin E effectively scavenges free radicals and protects cells from oxidative stress-induced damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Cytotoxicity and Potential Therapeutic Applications

The cytotoxic activity of Phaeocaulisin E has been extensively investigated in various cancer cell lines. A study published in the Cancer Letters journal reported that Phaeocaulisin E exhibits selective cytotoxicity against human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) while showing minimal toxicity to normal cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

Beyond its direct cytotoxic effects, Phaeocaulisin E has also been shown to enhance the efficacy of conventional chemotherapeutic agents. A collaborative study between researchers at Harvard University and the National Institutes of Health found that combining Phaeocaulisin E with doxorubicin significantly increased the sensitivity of resistant cancer cells to treatment, suggesting its potential as an adjuvant therapy in cancer management.

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